Cas no 68211-14-3 (4,8-dichloro-Cinnoline)
4,8-dichloro-Cinnoline structure
Product Name:4,8-dichloro-Cinnoline
CAS No:68211-14-3
MF:C8H4Cl2N2
MW:199.036759376526
CID:1115953
PubChem ID:12448076
Update Time:2025-04-20
4,8-dichloro-Cinnoline Chemical and Physical Properties
Names and Identifiers
-
- 4,8-dichloro-Cinnoline
- SCHEMBL23573707
- 4,8-Dichlorocinnoline
- 68211-14-3
- DTXSID801314775
-
- Inchi： 1S/C8H4Cl2N2/c9-6-3-1-2-5-7(10)4-11-12-8(5)6/h1-4H
- InChI Key： LVOAFGNZGZJNLD-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2C(=CN=NC=21)Cl
Computed Properties
- Exact Mass: 197.9751535g/mol
- Monoisotopic Mass: 197.9751535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 25.8Ų
4,8-dichloro-Cinnoline Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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